Cas no 13105-78-7 (Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]-)

• Product Name: Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]-
• CAS No: 13105-78-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD16661706
• CID: 230852
• PubChem ID: 256060
• Update Time: 2025-04-24

Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]-
• 2-[benzyl(prop-2-ynyl)amino]ethanol
• 2-(benzyl(prop-2-yn-1-yl)amino)ethanol
• 2-(Benzyl-2-propynylamino)-ethanol
• 2-(benzyl-prop-2-ynyl-amino)-ethanol
• 2-[benzyl(prop-2-yn-1-yl)amino]ethanol
• AC1L5TSC
• AC1Q286B
• AR-1D7040
• CTK4B7061
• N-Benzyl-N-(2-hydroxyethyl)-propargylamin
• NSC82291
• DTXSID00292403
• YYPOTADBPXCJBI-UHFFFAOYSA-N
• AKOS005215892
• SCHEMBL15231351
• NSC-82291
• 13105-78-7
• MFCD16661706
• N-(2-hydroxyethyl)benzylpropargylamine

• MDL： MFCD16661706
• Inchi： 1S/C12H15NO/c1-2-8-13(9-10-14)11-12-6-4-3-5-7-12/h1,3-7,14H,8-11H2
• InChI Key： YYPOTADBPXCJBI-UHFFFAOYSA-N
• SMILES： OCCN(CC#C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 315.8°Cat760mmHg
• Flash Point: 151.1°C
• Refractive Index: 1.562
• PSA: 23.47
• LogP: 1.11410

Additional information on Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]-

Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]- (CAS No. 13105-78-7): A Versatile Chemical Compound with Diverse Applications

Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]- (CAS No. 13105-78-7) is a unique organic compound that has garnered significant attention in various chemical and industrial applications. This compound, also known by its systematic name, belongs to the class of amino alcohols and exhibits intriguing chemical properties that make it valuable in multiple sectors. Its molecular structure combines an ethanol backbone with a phenylmethyl and propynylamino group, creating a versatile molecule with potential in synthesis, pharmaceuticals, and material science.

The growing interest in Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]- derivatives can be attributed to their structural flexibility and functional group compatibility. Researchers have been exploring its applications in developing novel compounds with enhanced properties. The presence of both amino and hydroxyl groups in its structure allows for diverse chemical modifications, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in creating specialized materials with unique characteristics.

In the pharmaceutical sector, CAS 13105-78-7 has shown promise as a building block for drug development. Its molecular framework serves as an excellent scaffold for creating compounds with potential biological activity. The compound's ability to interact with various biological targets has sparked interest in medicinal chemistry research. Scientists are particularly interested in how modifications to the 2-[(phenylmethyl)-2-propyn-1-ylamino] group might influence pharmacological properties, opening new avenues for therapeutic agent design.

The material science field has also benefited from the unique properties of Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]-. Its incorporation into polymer systems has demonstrated improvements in material performance characteristics. The compound's molecular structure contributes to enhanced thermal stability and mechanical properties when used as a modifier in certain polymer matrices. These findings align with current industry demands for advanced materials with superior performance characteristics.

Environmental considerations have become increasingly important in chemical applications, and 13105-78-7 has shown potential in this regard as well. Recent research has explored its use in developing more sustainable chemical processes and products. The compound's reactivity profile allows for efficient transformations under milder conditions, potentially reducing energy consumption in industrial applications. This aspect is particularly relevant given the current focus on green chemistry principles and sustainable manufacturing practices.

From a commercial perspective, the market for Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]- has shown steady growth, driven by its expanding range of applications. Manufacturers have been optimizing production processes to meet the increasing demand while maintaining high purity standards. Quality control measures for CAS No. 13105-78-7 have become more stringent as its applications become more specialized, particularly in high-value industries where consistency and purity are paramount.

Analytical characterization of 2-[(phenylmethyl)-2-propyn-1-ylamino]ethanol has advanced significantly in recent years, with modern spectroscopic techniques providing detailed insights into its molecular structure and behavior. These analytical advancements have facilitated better understanding of its reactivity patterns and stability characteristics, enabling more precise applications in various chemical processes. Researchers continue to investigate its spectroscopic signatures to develop more efficient quality control protocols.

The safety profile of Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]- has been thoroughly studied, with comprehensive data available on its handling and storage requirements. Proper management of this compound follows standard chemical safety protocols, ensuring safe utilization across different applications. These safety considerations are particularly important given the compound's increasing use in diverse industrial settings where worker protection and environmental safeguards are priorities.

Future research directions for 13105-78-7 appear promising, with several potential applications currently under investigation. The compound's versatility continues to attract scientific interest, particularly in emerging fields such as nanotechnology and advanced material design. Its molecular architecture offers numerous possibilities for creating novel functional materials with tailored properties, positioning it as a compound of significant future potential in various technological applications.

In conclusion, Ethanol,2-[(phenylmethyl)-2-propyn-1-ylamino]- (CAS No. 13105-78-7) represents an important chemical entity with wide-ranging applications across multiple industries. Its unique structural features and adaptable chemistry make it valuable for current applications while offering exciting possibilities for future developments. As research continues to uncover new uses for this versatile compound, its importance in both academic and industrial settings is likely to grow, solidifying its position as a significant player in modern chemical science and technology.